Cas no 5599-50-8 (3,6-Dimethyl-9H-carbazole)

• Product Name: 3,6-Dimethyl-9H-carbazole
• CAS No: 5599-50-8
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• MDL: MFCD00814049
• CID: 1601609
• PubChem ID: 253661575
• Update Time: 2025-06-14

3,6-Dimethyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-9H-carbazole
• 3,6-Dimethylcarbazole
• 9H-Carbazole, 3,6-dimethyl-
• Carbazole, 3,6-dimethyl-
• 3,6-Dimethylcarbazol
• 9H-Carbazole,3,6-dimethyl
• Carbazole,3,6-dimethyl
• HNACKJNPFWWEKI-UHFFFAOYSA-N
• 3,6-dimethyl carbazole
• 3,6-Dimethyl-9H-carbazole #
• D4512
• AS-58450
• SY055480
• CS-0081247
• 3,6-Dimethyl-9H-carbazole, 99%
• DTXSID30204559
• T71060
• DB-217833
• AKOS003654121
• 5599-50-8
• MFCD00814049
• SCHEMBL345690
• AMY18594
• 3 pound not6-Dimethyl-9H-carbazole
• DTXCID10127050
• 3,6-Dimethyl-9H-carbazole

• MDL： MFCD00814049
• Inchi： 1S/C14H13N/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14(12)15-13/h3-8,15H,1-2H3
• InChI Key： HNACKJNPFWWEKI-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 195.10500
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8

Experimental Properties

• Color/Form: No data available
• Density: 1.158±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220.0 to 225.0 deg-C
• Boiling Point: 383.0±11.0 °C at 760 mmHg
• Flash Point: 170.8±11.9 °C
• Refractive Index: 1.712
• Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
• PSA: 15.79000
• LogP: 3.93790
• λmax: 346(EtOH)(lit.)

3,6-Dimethyl-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3,6-Dimethyl-9H-carbazole

Comprehensive Guide to 3,6-Dimethyl-9H-carbazole (CAS No. 5599-50-8): Properties, Applications, and Industry Insights

3,6-Dimethyl-9H-carbazole (CAS No. 5599-50-8) is a heterocyclic organic compound belonging to the carbazole family. This structurally unique molecule features a tricyclic aromatic system with two methyl groups at the 3 and 6 positions, making it a valuable intermediate in pharmaceuticals, organic electronics, and material science. Its high thermal stability and electron-donating properties have garnered significant attention in recent years, particularly in the development of OLED materials and photovoltaic devices.

The growing demand for energy-efficient technologies has positioned 3,6-Dimethyl-9H-carbazole as a key component in organic semiconductors. Researchers are actively exploring its potential in light-emitting diodes (LEDs) and solar cells, where its charge transport capabilities outperform many conventional materials. A 2023 study published in Advanced Materials highlighted its exceptional hole mobility, making it ideal for next-generation flexible displays and wearable electronics.

In pharmaceutical applications, derivatives of 3,6-Dimethyl-9H-carbazole demonstrate promising biological activity. Recent investigations focus on its role as a scaffold for anticancer agents and neuroprotective compounds. The compound's rigid planar structure allows for precise molecular interactions with biological targets, a property increasingly sought after in drug discovery programs targeting age-related diseases.

Synthetic methodologies for 5599-50-8 continue to evolve, with green chemistry approaches gaining traction. Modern catalytic processes utilizing palladium complexes or photocatalysts have improved yields while reducing environmental impact. Industry leaders are particularly interested in flow chemistry applications for scalable production, addressing the compound's growing demand in high-tech materials manufacturing.

Analytical characterization of 3,6-Dimethyl-9H-carbazole typically involves HPLC purification, mass spectrometry, and X-ray crystallography. Its distinct UV-Vis absorption spectrum (λ_max ≈ 340 nm) and fluorescence properties (emission ~400 nm) make it easily identifiable in complex mixtures. These features are particularly valuable for quality control in electronic grade materials production.

From a commercial perspective, 3,6-Dimethyl-9H-carbazole has seen steady price increases due to its expanding applications in optoelectronics. Major chemical suppliers now offer custom derivatization services to meet specific research needs, particularly for π-conjugated systems development. The compound's structure-activity relationships remain an active area of investigation, with computational chemistry playing an increasingly important role in predicting novel applications.

Environmental and safety assessments confirm that 5599-50-8 exhibits favorable ecotoxicological profiles compared to many aromatic compounds. Proper handling requires standard laboratory precautions, with particular attention to dust control during bulk processing. Regulatory compliance is straightforward as it falls outside restricted substance lists in most jurisdictions.

Future research directions for 3,6-Dimethyl-9H-carbazole include exploration of its supramolecular chemistry potential and applications in molecular machines. The compound's ability to form charge-transfer complexes with electron acceptors opens possibilities for smart materials that respond to external stimuli. These developments align with global trends toward functional nanomaterials and advanced manufacturing technologies.

For researchers sourcing CAS 5599-50-8, verification of chemical purity (>98%) and isomeric composition is essential, particularly for optoelectronic applications. Leading suppliers provide detailed certificates of analysis including residual solvent profiles and metal impurity levels. Storage recommendations typically suggest argon atmosphere protection for long-term preservation of sensitive derivatives.

The intellectual property landscape surrounding 3,6-Dimethyl-9H-carbazole derivatives has grown increasingly complex, with patents covering electronic device implementations and pharmaceutical formulations. Recent filings emphasize host materials for phosphorescent OLEDs and thermally activated delayed fluorescence (TADF) systems. This competitive environment underscores the compound's commercial importance in emerging technologies.